Cas no 2092325-80-7 (Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate)

• Product Name: Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate
• CAS No: 2092325-80-7
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 4769626
• PubChem ID: 121231813
• Update Time: 2026-02-26

Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate
• AK00743014
• BS-15821
• 2092325-80-7
• AKOS037648850
• MFCD30188753
• C73951
• CS-0187524

• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)6-4-5-2-3-11-8(10)7(5)14-6/h2-4H,1H3
• InChI Key： PRMIUGHOOWSSTD-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CN=1)C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 270.93026g/mol
• Monoisotopic Mass: 270.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4

Additional information on Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate

Comprehensive Overview of Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate (CAS No. 2092325-80-7)

Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate (CAS No. 2092325-80-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyridine family, a class of molecules known for their versatility in drug discovery and material science. The presence of a bromine substituent at the 7-position and a methyl ester group at the 2-position makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibitors, anticancer agents, and antimicrobial compounds.

The synthesis of Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate involves multi-step organic reactions, including cyclization, bromination, and esterification. Its CAS number 2092325-80-7 serves as a unique identifier in chemical databases, facilitating its traceability in academic and industrial research. Recent studies highlight its role in the development of small-molecule therapeutics, especially in targeting protein-protein interactions (PPIs) and enzyme modulation. The compound's molecular weight and lipophilicity are critical parameters for optimizing its bioavailability in drug formulations.

In the context of current trends, Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate aligns with the growing demand for precision medicine and targeted therapy. Its structural motif is frequently explored in fragment-based drug design (FBDD), a strategy gaining traction in AI-driven drug discovery. Questions like "How does 7-bromothieno[2,3-c]pyridine derivatives improve drug efficacy?" or "What are the latest advancements in thienopyridine synthesis?" reflect the compound's relevance in modern chemistry. Additionally, its potential in catalysis and material science is under investigation, particularly for organic electronics and photovoltaic applications.

From a regulatory perspective, Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate is not classified as a hazardous substance under major global frameworks like REACH or GHS. However, proper handling protocols are recommended due to its reactive bromine moiety. The compound's stability and solubility profiles are well-documented, making it a reliable choice for high-throughput screening (HTS) in drug development. Its NMR spectra and mass spectrometry data are available in open-access repositories, supporting reproducibility in research.

Looking ahead, Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate (CAS No. 2092325-80-7) is poised to play a pivotal role in addressing unmet medical needs, such as drug-resistant infections and chronic diseases. Its integration into combinatorial chemistry libraries and virtual screening platforms underscores its adaptability to cutting-edge technologies. As the scientific community continues to explore its structure-activity relationships (SAR), this compound remains a cornerstone in the quest for innovative therapeutics and functional materials.